
A Comparative Guide to the Analytical Platforms
for Repaglinide Quantification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Repaglinide M1-D5

Cat. No.: B15139624 Get Quote

For researchers, scientists, and drug development professionals, selecting the appropriate

analytical method for the quantification of Repaglinide is a critical decision that impacts data

quality and study outcomes. This guide provides a comparative overview of various analytical

platforms used for Repaglinide analysis, supported by experimental data from published

studies.

The choice of an analytical platform for the quantification of the anti-diabetic drug Repaglinide

is contingent upon factors such as the required sensitivity, the complexity of the sample matrix,

and the desired throughput. This guide explores the concordance of results and performance

characteristics of several common analytical techniques, including High-Performance Liquid

Chromatography (HPLC) with UV detection, UV-Visible (UV-Vis) Spectrophotometry,

Spectrofluorimetry, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Comparative Analysis of Analytical Platforms
The performance of different analytical methods for Repaglinide quantification, as reported in

various studies, is summarized in the table below. This allows for a direct comparison of key

validation parameters such as linearity, precision, accuracy, and limits of detection (LOD) and

quantification (LOQ).
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Analytical
Platform

Linearity
Range
(µg/mL)

Accuracy
(%
Recovery
)

Precision
(%RSD)

LOD
(µg/mL)

LOQ
(µg/mL)

Waveleng
th/Detecti
on

HPLC-UV 0.1 - 1.2[1]
99.71 -

100.25[2]
<1.50[2] 0.6963[3] 2.1101[3]

235 nm,

241 nm[2]

[4]

UV-Vis

Spectropho

tometry

2 - 70[5] 98.5[5] <2[5] 0.1109[5] 0.336[5] 244 nm[5]

Spectrofluo

rimetry
5 - 80[1]

69.43 ±

0.045 (in

tablets)[1]

-

6.49

(calculated

)[1]

14.69

(calculated

)[1]

Ex: 282

nm, Em:

379 nm[1]

LC-MS/MS
0.050 - 50

(ng/mL)[6]

-0.593% to

-1.26%

(relative

error)[6]

≤5.07

(intra-day),

≤11.2

(inter-day)

[6]

0.010

(ng/mL)[6]
-

MRM (m/z

453.3 >

162.2)[7]

RP-TLC

with

Densitomet

ry

0.6 - 3.6[8]
102.71 ±

2.04[8]

1.93 (intra-

day), 2.25

(inter-day)

[8]

0.08[8] 0.27[8] 225 nm[8]

Key Observations:

Sensitivity: LC-MS/MS offers the highest sensitivity, with a limit of detection in the picogram

per milliliter range (0.010 ng/mL), making it ideal for bioanalytical studies where sample

concentrations are low.[6] In contrast, spectrofluorimetry appears to be the least sensitive

method based on the provided data.[1]

Linearity: UV-Vis spectrophotometry demonstrates a wide linear range (2–70 µg/ml).[5]

HPLC-UV also provides a suitable range for pharmaceutical dosage form analysis.[1]
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Precision and Accuracy: All listed methods demonstrate acceptable levels of precision and

accuracy, with Relative Standard Deviation (%RSD) values generally below 2% for HPLC

and UV-Vis methods, indicating good reproducibility.[2][5]

Application: HPLC and UV-Vis spectrophotometry are well-suited for the routine quality

control of Repaglinide in bulk and tablet formulations.[4][5][9] The high sensitivity of LC-

MS/MS makes it the method of choice for pharmacokinetic and bioequivalence studies in

biological matrices like plasma.[6][7]

Experimental Workflow for Repaglinide Analysis
The following diagram illustrates a typical experimental workflow for the analysis of Repaglinide

in a pharmaceutical formulation using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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